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An In-Depth Technical Guide to 3-Methoxyazetidine Hydrochloride (CAS: 148644-09-1)

Executive Summary
This technical guide provides a comprehensive overview of 3-Methoxyazetidine
hydrochloride (CAS No. 148644-09-1), a pivotal building block for researchers, medicinal

chemists, and drug development professionals. Azetidines, as strained four-membered

nitrogen-containing heterocycles, offer a unique combination of conformational rigidity and

metabolic stability, making them highly sought-after scaffolds in modern drug discovery.[1][2]

This document delves into the compound's physicochemical properties, provides detailed and

validated synthesis protocols, explores its reactivity, and highlights its applications in the

development of novel therapeutics. By integrating field-proven insights with authoritative

references, this guide serves as a critical resource for leveraging the strategic potential of this

versatile intermediate.

The Strategic Value of the Azetidine Scaffold in Drug
Discovery
The azetidine ring has emerged as a "privileged scaffold" in medicinal chemistry.[3] Its inherent

ring strain (approximately 25.4 kcal/mol) and sp³-rich character confer a desirable molecular

rigidity that is a compromise between the more flexible pyrrolidine and the highly strained, less

stable aziridine.[2][4] This conformational constraint can significantly enhance binding affinity to

biological targets by minimizing the entropic penalty upon binding.[2]
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Furthermore, the incorporation of an azetidine moiety can improve key pharmacokinetic

properties, including solubility and metabolic stability.[1] Several FDA-approved drugs, such as

the antihypertensive agent Azelnidipine and the MEK1/2 inhibitor Cobimetinib, feature the

azetidine motif, underscoring its clinical and commercial relevance.[1][2] 3-Methoxyazetidine
hydrochloride, in particular, offers a functionalized handle (the methoxy group) and a reactive

secondary amine (as the hydrochloride salt for improved handling and solubility), making it an

exceptionally versatile precursor for creating diverse chemical libraries.[5]

Physicochemical Profile of 3-Methoxyazetidine
Hydrochloride
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in synthesis and formulation. 3-Methoxyazetidine hydrochloride is a white to

yellow solid, and its key properties are summarized below for quick reference.[5]

Property Value Source(s)

CAS Number 148644-09-1 [6][7]

Molecular Formula C₄H₁₀ClNO [6]

Molecular Weight 123.58 g/mol [6]

Appearance White to yellow solid [5]

Melting Point 84.5–88 °C [5]

Boiling Point 143-149 °C [8][9]

SMILES COC1CNC1.Cl [6]

InChI Key
KSXGQRBTBLQJEF-

UHFFFAOYSA-N
[6]

Storage Conditions
Store under inert gas (Nitrogen

or Argon) at 2-8°C
[8][10]

Solubility
Increased solubility due to

hydrochloride form
[5]
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Synthesis and Manufacturing Insights
The reliable synthesis of 3-Methoxyazetidine hydrochloride is critical for its application in

research and development. The most common and well-documented route involves the

methylation of a protected 3-hydroxyazetidine precursor, followed by deprotection.

Synthetic Workflow Overview
The following diagram illustrates a common two-step synthesis from a commercially available

starting material, N-Boc-3-hydroxyazetidine.

N-Boc-3-hydroxyazetidine

1-BOC-3-methoxyazetidine
Step 1: Methylation

3-Methoxyazetidine
hydrochloride

Step 2: Deprotection

1. NaH (Sodium Hydride)
2. CH3I (Methyl Iodide)

Solvent: THF

HCl (Hydrochloric Acid)
Solvent: Methanol

3-Methoxyazetidine
(Free Base)

Amide Formation

R-COCl or
R-COOH, Coupling Agent

N-Alkylation

R-X (Alkyl Halide)

Buchwald-Hartwig
Coupling

Ar-X, Pd Catalyst

Reductive Amination

Aldehyde/Ketone,
Reducing Agent

Diverse Scaffolds
for Drug Discovery

Click to download full resolution via product page

Caption: Common synthetic transformations of the 3-methoxyazetidine core.
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The nucleophilic secondary amine readily participates in a variety of essential bond-forming

reactions, including:

Acylation: Formation of amides with acyl chlorides, anhydrides, or carboxylic acids (using

coupling reagents).

Alkylation/Arylation: N-functionalization via reactions with alkyl halides or through palladium-

catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination).

Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing

agent to form N-alkylated products.

These transformations allow for the systematic exploration of the chemical space around the

azetidine core, a fundamental strategy in lead optimization.

Applications in Medicinal Chemistry and Drug
Development
The structural features of 3-methoxyazetidine hydrochloride make it a valuable intermediate

for synthesizing biologically active molecules across various therapeutic areas. [5]* CNS

Agents: The rigid scaffold is well-suited for designing ligands for central nervous system

targets, where precise conformational control is often required for selectivity. [1][11]* Enzyme

Inhibitors: It can be incorporated into molecules designed to target the active sites of enzymes,

such as kinases or proteases. [3]* GABA Receptor Modulators: Derivatives have been

prepared as GABA A receptor inverse agonists for potential use in treating cognitive disorders.

[12] The methoxy group can modulate lipophilicity and may engage in specific hydrogen bond

interactions within a target protein, while the azetidine ring itself acts as a bioisostere for other

cyclic or acyclic fragments, often improving metabolic stability. [5]

Safety, Handling, and Storage
As with any laboratory chemical, proper handling and storage are essential for safety and to

maintain the integrity of the compound.

Hazard Identification: 3-Methoxyazetidine hydrochloride is classified as an irritant. It may

cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). [6]
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[13][14]* Personal Protective Equipment (PPE): Wear protective gloves, clothing, and

eye/face protection (goggles conforming to EN166 standard) when handling. [14][15]*

Handling: Use in a well-ventilated area or fume hood. Avoid dust formation. Avoid contact

with skin, eyes, and clothing. [15]* First Aid:

Eyes: Rinse immediately with plenty of water for at least 15 minutes. Seek medical

attention. [14] * Skin: Wash off immediately with plenty of soap and water. [14] * Inhalation:

Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if

symptoms persist. [14]* Storage: Store in a tightly closed container in a dry and well-

ventilated place. For long-term stability, store under an inert atmosphere at 2-8°C. [8][10]

Conclusion
3-Methoxyazetidine hydrochloride is more than a simple chemical intermediate; it is a

strategic tool for innovation in drug discovery. Its unique combination of a conformationally

constrained scaffold, versatile reactivity, and favorable physicochemical properties makes it a

valuable building block for developing next-generation therapeutics. [1][5]This guide provides

the foundational knowledge—from synthesis to application—required for scientists to effectively

and safely incorporate this potent scaffold into their research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-148644-09-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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